Sulfamic acid, 3-phenylpropyl ester

• CAS RN: 136199-49-0
• Molecular Formula: C9H13NO3S
• Molecular Weight: 215.27 g/mol
• IUPAC Name: 3-phenylpropyl sulfamate
• InChI: InChI=1S/C9H13NO3S/c10-14(11,12)13-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,10,11,12)
• InChI Key: VPCSRUFNWWQSSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCOS(=O)(=O)N

Description

Sulfamic acid, 3-phenylpropyl ester is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was obtained using the following procedure: The sulfamoyl chloride in solution prepared in (a) was reacted as in Example 12 with 16.4 g (0.118 mole) of 3-phenyl-1-propanol (98%) using 46.4 g (0.459 mole) of triethylamine in 100 ml of additional acetonitrile followed by using the extracting, washing and concentration procedures of Example 12 through the first evaporation. The viscous, oily residue was partitioned between water and ethyl ether (300 ml each). The organic layer was separated and washed with four 200 ml portions of water, the aqueous wash being finally neutral to pH paper. The organic layer was dried over magnesium sulfate and the solvent was evaporated under reduced pressure to give 19.5 g of a light-yellow, viscous oil which solidified on standing. The solid was recrystallized using ethyl ether and petroleum ether (bp range 30°-60° C.) to give 12.1 g (48%) of title compound as white solid, mp 56.5°-58° C.